Cas no 2171870-91-8 (1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene)

1-Chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene is a chlorinated aromatic compound featuring a cyclopropylpropyl side chain, which contributes to its unique reactivity and structural properties. This intermediate is valued in organic synthesis for its potential applications in pharmaceuticals and agrochemicals due to its halogenated and sterically hindered framework. The presence of both chloro and cyclopropyl groups enhances its utility in cross-coupling reactions and as a building block for complex molecular architectures. Its stability under standard conditions and well-defined chemical behavior make it a reliable choice for research and industrial processes requiring precise functionalization. The compound's purity and consistency are critical for reproducible results in synthetic workflows.
1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene structure
2171870-91-8 structure
Product Name:1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene
CAS No:2171870-91-8
MF:C13H16Cl2
MW:243.172142028809
CID:6292378
PubChem ID:165520083
Update Time:2025-05-21

1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene
    • EN300-1282684
    • 2171870-91-8
    • Inchi: 1S/C13H16Cl2/c1-9-8-10(2-6-12(9)14)3-7-13(15)11-4-5-11/h2,6,8,11,13H,3-5,7H2,1H3
    • InChI Key: IORHZZPUPBMCKE-UHFFFAOYSA-N
    • SMILES: ClC(CCC1C=CC(=C(C)C=1)Cl)C1CC1

Computed Properties

  • Exact Mass: 242.0629059g/mol
  • Monoisotopic Mass: 242.0629059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene Pricemore >>

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Additional information on 1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene

Comprehensive Overview of 1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene (CAS No. 2171870-91-8)

1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene (CAS No. 2171870-91-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its chlorinated and cyclopropyl functional groups, is often explored for its role in advanced material synthesis and pharmaceutical intermediates. Researchers and industry professionals frequently search for terms like "synthesis of chlorinated benzene derivatives" or "applications of cyclopropyl-containing compounds", reflecting the growing interest in this chemical space.

The molecular structure of 1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene features a benzene ring substituted with a chloro group, a methyl group, and a 3-chloro-3-cyclopropylpropyl side chain. This arrangement contributes to its distinct chemical reactivity, making it a valuable building block in organic synthesis. Recent trends in green chemistry have led to increased searches for "sustainable synthesis methods for halogenated aromatics", highlighting the need for eco-friendly approaches to producing compounds like this.

In the pharmaceutical sector, derivatives of 1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene have shown promise as potential intermediates for drug development. The cyclopropyl moiety, in particular, is known to enhance metabolic stability in bioactive molecules, making it a sought-after feature in medicinal chemistry. Common queries such as "role of cyclopropyl groups in drug design" or "chlorinated benzene derivatives in pharma" demonstrate the compound's relevance to current research priorities.

From an analytical perspective, CAS No. 2171870-91-8 presents interesting challenges and opportunities for characterization. Advanced techniques like NMR spectroscopy and mass spectrometry are typically employed to study its structural features and purity. The growing field of computational chemistry has also seen increased interest in "molecular modeling of substituted benzenes", with this compound serving as an excellent case study for theoretical investigations.

The industrial applications of 1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene extend beyond pharmaceuticals. Its unique properties make it potentially valuable in the development of specialty chemicals, agrochemicals, and advanced materials. Recent searches for "novel aromatic compounds for material science" and "functionalized benzene derivatives in industry" reflect the broadening scope of applications for such compounds.

Safety and handling considerations for 1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene follow standard protocols for chlorinated organic compounds. While not classified as hazardous under normal conditions, proper laboratory practices should always be observed. This aligns with current industry trends emphasizing "safe handling of chemical intermediates" and "best practices in organic synthesis".

The future research directions for CAS No. 2171870-91-8 may focus on developing more efficient synthetic routes, exploring novel derivatives, and investigating its potential in emerging technologies. With increasing interest in "sustainable chemical production" and "green alternatives to traditional syntheses", this compound represents an interesting case for innovation in organic chemistry.

In conclusion, 1-chloro-4-(3-chloro-3-cyclopropylpropyl)-2-methylbenzene (CAS No. 2171870-91-8) stands as a compelling example of how specialized organic compounds can bridge multiple scientific disciplines. Its structural features and potential applications continue to inspire research across academic and industrial settings, addressing current challenges in chemical synthesis and material development.

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